Cas no 1256793-78-8 (methyl 2-(5-cyanopyridin-2-yl)acetate)

• Product Name: methyl 2-(5-cyanopyridin-2-yl)acetate
• CAS No: 1256793-78-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD18255619
• CID: 4582570
• PubChem ID: 86719111
• Update Time: 2025-06-09

methyl 2-(5-cyanopyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-cyanopyridin-2-yl)acetate
• 2-Pyridineacetic acid, 5-cyano-, methyl ester

• MDL： MFCD18255619
• Inchi： 1S/C9H8N2O2/c1-13-9(12)4-8-3-2-7(5-10)6-11-8/h2-3,6H,4H2,1H3
• InChI Key： ANBCSXDUBSZSAL-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=NC=C(C#N)C=C1

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

methyl 2-(5-cyanopyridin-2-yl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 2-(5-cyanopyridin-2-yl)acetate

Methyl 2-(5-cyanopyridin-2-yl)acetate (CAS No. 1256793-78-8): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-(5-cyanopyridin-2-yl)acetate, identified by its unique chemical identifier CAS No. 1256793-78-8, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, featuring a sophisticated pyridine core and an acetic acid ester moiety, has garnered attention due to its versatile applications in drug discovery and molecular synthesis. The structural integrity of this molecule, characterized by its 5-cyanopyridin-2-yl substituent, positions it as a valuable intermediate in the development of novel bioactive molecules.

The chemical structure of Methyl 2-(5-cyanopyridin-2-yl)acetate encompasses a pyridine ring substituted with a cyano group at the 5-position and an acetoxyethyl group at the 2-position. This configuration imparts unique electronic and steric properties, making it a compelling candidate for various biochemical interactions. The presence of the cyano group enhances the electrophilicity of the pyridine ring, facilitating its participation in nucleophilic substitution reactions, while the ester functionality provides a handle for further derivatization and conjugation with other biomolecules.

In recent years, Methyl 2-(5-cyanopyridin-2-yl)acetate has been extensively explored in the context of medicinal chemistry. Its derivatives have been investigated for their potential as kinase inhibitors, particularly in targeting tyrosine kinases that play pivotal roles in cancer signaling pathways. The pyridine scaffold is well-documented for its ability to interact with ATP-binding pockets in protein kinases, making it an attractive scaffold for designing small-molecule inhibitors. For instance, studies have demonstrated that compounds incorporating the 5-cyanopyridin-2-yl moiety exhibit potent inhibitory effects on several kinases, including EGFR and HER2, which are overexpressed in various cancers.

The utility of Methyl 2-(5-cyanopyridin-2-yl)acetate extends beyond kinase inhibition. Recent research has highlighted its role in developing antimicrobial agents. The cyano group and the pyridine ring contribute to the compound's ability to disrupt bacterial cell wall synthesis and membrane integrity. This has led to investigations into its efficacy against multidrug-resistant bacterial strains, underscoring its potential as a novel therapeutic agent. Additionally, the ester functionality allows for modifications that can enhance bioavailability and target specificity, making it a versatile building block for drug design.

Another emerging area of interest involves the application of Methyl 2-(5-cyanopyridin-2-yl)acetate in neurodegenerative disease research. The pyridine moiety's ability to cross the blood-brain barrier has made it a promising candidate for developing treatments targeting neurological disorders such as Alzheimer's and Parkinson's disease. Preclinical studies have shown that derivatives of this compound can modulate neurotransmitter release and inhibit enzymes involved in neurodegeneration. The precise structural features of Methyl 2-(5-cyanopyridin-2-yl)acetate make it an ideal candidate for further exploration in this field.

The synthesis of Methyl 2-(5-cyanopyridin-2-yl)acetate involves multi-step organic reactions that highlight its synthetic versatility. Starting from commercially available pyridine derivatives, the introduction of the cyano group at the 5-position is typically achieved through cyanation reactions, such as lithiation followed by reaction with copper cyanide complexes. Subsequent functionalization at the 2-position via esterification or other coupling strategies yields the desired product. These synthetic pathways not only showcase the compound's adaptability but also provide valuable insights into developing related molecules with tailored biological activities.

In conclusion, Methyl 2-(5-cyanopyridin-2-yl)acetate (CAS No. 1256793-78-8) stands out as a pivotal compound in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, including cancer treatment, antimicrobial therapy, and neurodegenerative disease management. The ongoing exploration of its derivatives continues to unveil new possibilities for drug development, reinforcing its significance in advancing biomedical science.